Cas no 702710-19-8 (1(2H)-Isoquinolinone, 7-fluoro-3-methyl-)

• Product Name: 1(2H)-Isoquinolinone, 7-fluoro-3-methyl-
• CAS No: 702710-19-8
• MF: C₁₀H₈FNO
• MW: 177.175025939941
• CID: 4152896
• PubChem ID: 23084881
• Update Time: 2025-10-23

1(2H)-Isoquinolinone, 7-fluoro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Isoquinolinone, 7-fluoro-3-methyl-
• 7-Fluoro-3-methyl-2H-isoquinolin-1-one
• EN300-397599
• SCHEMBL1719909
• 702710-19-8
• 7-FLUORO-3-METHYL-1,2-DIHYDROISOQUINOLIN-1-ONE

• Inchi： 1S/C10H8FNO/c1-6-4-7-2-3-8(11)5-9(7)10(13)12-6/h2-5H,1H3,(H,12,13)
• InChI Key： YVBSWOTURPXIGF-UHFFFAOYSA-N
• SMILES： FC1C=CC2C=C(C)NC(C=2C=1)=O

Computed Properties

• Exact Mass: 177.058992041g/mol
• Monoisotopic Mass: 177.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 1(2H)-Isoquinolinone, 7-fluoro-3-methyl-

Introduction to 1(2H)-Isoquinolinone, 7-fluoro-3-methyl- (CAS No. 702710-19-8) and Its Emerging Applications in Chemical Biology

1(2H)-Isoquinolinone, 7-fluoro-3-methyl-, identified by its CAS number 702710-19-8, is a fluorinated heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the isooquinolinone class, a family of molecules known for their diverse pharmacological applications. The presence of both a fluoro substituent and a methyl group at specific positions enhances its chemical reactivity and biological profile, making it a valuable scaffold for drug discovery and molecular research.

The structural motif of 1(2H)-Isoquinolinone, 7-fluoro-3-methyl- (CAS No. 702710-19-8) consists of a fused benzene and pyridine ring system, with additional functional groups that modulate its interactions with biological targets. The fluorine atom at the 7-position introduces electron-withdrawing effects, which can influence the compound's electronic properties and binding affinity. Similarly, the methyl group at the 3-position contributes to steric hindrance and alters the overall shape of the molecule, potentially affecting its recognition by biological receptors.

In recent years, there has been a growing interest in fluorinated isooquinolinones due to their ability to enhance metabolic stability, improve bioavailability, and modulate receptor binding. Studies have demonstrated that fluorine atoms can significantly alter the pharmacokinetic properties of small molecules, making them more suitable for therapeutic applications. The compound 1(2H)-Isoquinolinone, 7-fluoro-3-methyl- (CAS No. 702710-19-8) exemplifies this trend, as its fluorinated core provides a versatile platform for designing novel bioactive molecules.

One of the most compelling aspects of 1(2H)-Isoquinolinone, 7-fluoro-3-methyl- (CAS No. 702710-19-8) is its potential in oncology research. Isooquinolinone derivatives have been extensively studied for their anti-cancer properties, with several compounds entering clinical trials as kinase inhibitors or apoptosis inducers. The fluorine substituent in this molecule may enhance its ability to interact with target enzymes involved in cancer cell proliferation, such as tyrosine kinases or cyclin-dependent kinases. Preliminary computational studies suggest that the fluoro group can improve binding affinity by stabilizing key interactions with the enzyme active site.

Furthermore, the methyl group at the 3-position may contribute to selective targeting by influencing the compound's conformational preferences. This structural feature could allow 1(2H)-Isoquinolinone, 7-fluoro-3-methyl- (CAS No. 702710-19-8) to differentiate itself from other isooquinolinones by preferentially binding to specific cancer-related proteins while minimizing off-target effects. Such selectivity is crucial for developing effective therapeutics that reduce side effects and improve patient outcomes.

Recent advances in synthetic chemistry have enabled the efficient preparation of complex isooquinolinone derivatives like 1(2H)-Isoquinolinone, 7-fluoro-3-methyl- (CAS No. 702710-19-8). Modern methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated fluorination techniques, have made it possible to introduce fluorine atoms at desired positions with high precision. These synthetic strategies not only facilitate access to novel compounds but also allow for rapid optimization of their biological properties.

The biological activity of 1(2H)-Isoquinolinone, 7-fluoro-3-methyl- (CAS No. 702710-19-8) has been explored in several preclinical models. Initial assays have shown promising results in inhibiting the growth of various cancer cell lines by disrupting key signaling pathways involved in tumor progression. For instance, studies indicate that this compound may interfere with the MAPK signaling pathway, a critical regulator of cell proliferation and survival. By modulating this pathway, 1(2H)-Isoquinolinone, 7-fluoro-3-methyl- could potentially induce apoptosis or arrest cell cycle progression in cancer cells.

In addition to its anti-cancer potential, 1(2H)-Isoquinolinone, 7-fluoro-3-methyl- (CAS No. 702710-19-8) has shown promise in other therapeutic areas as well. Research suggests that this compound may exhibit anti-inflammatory properties by inhibiting key enzymes such as COX or LOX that are involved in pro-inflammatory cytokine production. The presence of both fluoro and methyl groups may enhance its ability to interact with these enzymes' active sites, leading to more potent inhibition compared to non-fluorinated analogs.

The development of novel drug candidates often involves rigorous testing to assess their safety and efficacy before moving into clinical trials. For compounds like 1(2H)-Isoquinolinone, 7-fluoro-3-methyl- (CAS No. 702710-19-8), this process includes evaluating their toxicity profiles using in vitro and in vivo models. Preliminary toxicology studies have indicated that this compound is well-tolerated at moderate doses but may exhibit some degree of hepatotoxicity at higher concentrations. Understanding these effects is crucial for optimizing dosing regimens and ensuring patient safety if it progresses to clinical use.

The role of computational chemistry has been instrumental in advancing our understanding of how compounds like 1(2H)-Isoquinolinone, 7-fluoro-3-methyl interact with biological targets. Molecular docking simulations have been used to predict binding affinities and identify key interaction points between this compound and target proteins such as kinases or transcription factors. These virtual screening approaches not only save time but also provide valuable insights into how structural modifications can improve drug potency.

In conclusion,1(2H)-Isoquinolinone, 7-fluoro-3-methyl (CAS No.702^{thickmath:0pt##thickmath:0pt##thickmath:0pt##thickmath:0pt##thickmath:0pt##thickmath:0pt##thickmath:0pt##thickmath:0pt##thickmath:0pt##thickmath:0pt##thickmath:0pt##thickmath:0pt##thickmath:0pt##thickmath:0pt##thickmath:0pt##70)) represents a promising scaffold for developing novel bioactive molecules with applications in oncology and other therapeutic areas.
Its unique structural features make it an attractive candidate for further investigation
,and ongoing research continues
to uncover new possibilities
for its use
in drug discovery
and molecular biology studies.}